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Compound of Interest

Compound Name:
3-Bromo-2-

(bromomethyl)benzonitrile

Cat. No.: B1287307 Get Quote

CAS Number: 1233479-42-9

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Bromo-2-
(bromomethyl)benzonitrile, a key intermediate in synthetic organic chemistry. Due to its

bifunctional nature, this compound serves as a valuable building block in the synthesis of a

variety of complex molecules, particularly in the fields of medicinal chemistry and materials

science.

Chemical and Physical Properties
While specific experimental data for 3-Bromo-2-(bromomethyl)benzonitrile is not widely

available in public literature, the following table summarizes its fundamental properties.

Property Value Source

CAS Number 1233479-42-9 [1][2]

Molecular Formula C₈H₅Br₂N [1]

Molecular Weight 274.94 g/mol [1]

MDL Number MFCD18390220 [1]
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Synthesis and Reactivity
Detailed experimental protocols for the specific synthesis of 3-Bromo-2-
(bromomethyl)benzonitrile are not readily found in peer-reviewed literature. However, its

structure suggests that it is likely synthesized from a substituted toluene derivative through a

two-step process involving bromination of the aromatic ring followed by benzylic bromination.

The reactivity of this compound is characterized by the two bromine substituents. The bromine

atom on the aromatic ring can participate in various cross-coupling reactions, such as Suzuki or

Heck reactions, allowing for the formation of carbon-carbon bonds. The bromomethyl group

provides a reactive site for nucleophilic substitution, enabling the introduction of a wide range

of functional groups.[1]

A generalized workflow for the utilization of 3-Bromo-2-(bromomethyl)benzonitrile in the

synthesis of complex molecules is depicted below.

General Synthetic Workflow of 3-Bromo-2-(bromomethyl)benzonitrile
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Caption: Generalized synthetic routes utilizing 3-Bromo-2-(bromomethyl)benzonitrile.
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Applications in Research and Drug Development
3-Bromo-2-(bromomethyl)benzonitrile is primarily utilized as an intermediate in the synthesis

of pharmaceuticals and agrochemicals.[1] The benzonitrile moiety is a common feature in many

biologically active compounds. The dual reactivity of this molecule allows for the construction of

complex scaffolds that are often explored in drug discovery programs. Its utility extends to the

synthesis of dyes and pigments.[1]

While this compound is a valuable synthetic tool, specific examples of its incorporation into

named drug candidates or its direct involvement in modulating specific signaling pathways are

not extensively documented in publicly accessible databases.

Safety and Handling
A specific Safety Data Sheet (SDS) for 3-Bromo-2-(bromomethyl)benzonitrile is not readily

available. However, based on the safety information for closely related isomers such as 3-

(bromomethyl)benzonitrile and 2-(bromomethyl)benzonitrile, it should be handled with extreme

care.

General Precautions:

Engineering Controls: Work in a well-ventilated area, preferably in a chemical fume hood.[3]

[4]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield.[3][4]

Skin Protection: Wear chemical-resistant gloves and protective clothing.[3][4]

Respiratory Protection: If dust or aerosols are generated, use a NIOSH-approved

respirator.

Handling: Avoid contact with skin, eyes, and clothing. Avoid inhalation of dust or vapors.[3]

Wash thoroughly after handling.

First Aid Measures:
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In case of skin contact: Immediately wash with plenty of soap and water.[3]

In case of eye contact: Rinse cautiously with water for several minutes.

If inhaled: Move the person into fresh air.[3]

If swallowed: Do NOT induce vomiting. Rinse mouth with water.

Seek immediate medical attention if any symptoms of exposure occur.

Disclaimer: This guide is intended for informational purposes only and should not be used as a

substitute for a comprehensive safety assessment. Always consult the most current Safety

Data Sheet (SDS) for any chemical before use and follow all institutional and regulatory safety

guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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